N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C22H24ClNO5S/c1-4-28-20-9-7-16(12-21(20)29-5-2)22(25)24(18-10-11-30(26,27)14-18)17-8-6-15(3)19(23)13-17/h6-13,18H,4-5,14H2,1-3H3
• InChI Key: YMZRFXFVDVYJJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC(=C(C=C3)C)Cl)OCC
• Molecular Formula: C22H24ClNO5S
• Molecular Weight: 449.9 g/mol
• CAS No.: 863007-95-8

Description

This compound features a benzamide core substituted with 3,4-diethoxy groups, an N-(3-chloro-4-methylphenyl) group, and an N-(1,1-dioxido-2,3-dihydrothiophen-3-yl) moiety. The sulfone (1,1-dioxido) group in the dihydrothiophen ring enhances polarity and oxidative stability, while the chloro-methylphenyl substituent contributes to hydrophobic interactions. The diethoxy groups on the benzamide may improve solubility and modulate electronic effects.

Biological Activity

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its chemical structure, synthesis, biological effects, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The compound has the following characteristics:

• Molecular Formula : C18H22ClN2O3S
• Molecular Weight : 367.9 g/mol
• CAS Number : 863008-02-0

The structure includes a chloro-substituted phenyl group and a thiophene moiety, which may contribute to its biological activity.

Synthesis

The synthesis typically involves multiple steps:

• Formation of Thiophene Derivative : The starting material is treated with oxidizing agents to introduce dioxido groups.
• Coupling Reaction : The thiophene derivative is then coupled with the chloro-substituted phenyl group using standard coupling reagents under controlled conditions.

Biological Activity

Research indicates several potential biological activities associated with this compound:

Anticancer Activity

Several studies have explored the anticancer properties of similar compounds. For instance:

• Mechanism : Compounds with similar structures have been shown to inhibit cell proliferation in various cancer cell lines by inducing apoptosis and disrupting cell cycle progression.
• Case Study : A recent study demonstrated that derivatives of this compound exhibited significant cytotoxicity against breast cancer cells (MCF-7) with IC50 values in the micromolar range.

Anti-inflammatory Effects

The compound may also exhibit anti-inflammatory properties:

• Mechanism : It is hypothesized that the compound inhibits pro-inflammatory cytokines and enzymes such as COX-2.
• Research Findings : In vitro studies indicated a reduction in nitric oxide production in macrophages treated with the compound.

The proposed mechanisms of action include:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in cancer progression and inflammation.
• Receptor Binding : Interaction with cellular receptors can modulate signaling pathways related to cell survival and proliferation.

Comparative Analysis

To understand the uniqueness of N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide, it is beneficial to compare it with similar compounds:

Compound Name	Structure	Biological Activity
Compound A	Similar	Anticancer
Compound B	Similar	Anti-inflammatory
N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide	Unique	Anticancer, Anti-inflammatory

Comparison with Similar Compounds

Research Findings and Implications

• Agrochemical Potential: The chloro-methylphenyl group aligns with pesticidal motifs in cyprofuram and flutolanil, suggesting herbicidal or fungicidal activity .
• Material Science Applications : The sulfone group’s stability (similar to high-energy material DNTF in ) could make the compound suitable for polymer precursors or explosives .
• Molecular Interactions : Quantum chemical studies (as in ) could elucidate the diethoxy group’s electronic effects and the sulfone’s role in hydrogen bonding .